Cas no 128372-93-0 (tert-butyl 4-methyl-2-oxopiperidine-1-carboxylate)

tert-butyl 4-methyl-2-oxopiperidine-1-carboxylate structure
128372-93-0 structure
Product Name:tert-butyl 4-methyl-2-oxopiperidine-1-carboxylate
CAS No:128372-93-0
MF:C11H19NO3
MW:213.273463487625
CID:2149631
PubChem ID:14736428
Update Time:2025-04-21

tert-butyl 4-methyl-2-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-methyl-2-oxopiperidine-1-carboxylate
    • 4-Methyl-2-oxo-piperidine-1-carboxylic acid tert-butyl ester
    • KWBGGTMXKMYALH-UHFFFAOYSA-N
    • 128372-93-0
    • 4-Methyl-2-oxopiperidine-1-carboxylic acid tert-butyl ester
    • 4-methyl-Boc-piperidinone
    • DB-309371
    • SCHEMBL316518
    • Inchi: 1S/C11H19NO3/c1-8-5-6-12(9(13)7-8)10(14)15-11(2,3)4/h8H,5-7H2,1-4H3
    • InChI Key: KWBGGTMXKMYALH-UHFFFAOYSA-N
    • SMILES: O(C(N1C(CC(C)CC1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 213.13649347Da
  • Monoisotopic Mass: 213.13649347Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.6Ų
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